Physicochemical Properties of 4-Methyl-2-pentyl-1,3-dioxolane: A Technical Guide
Physicochemical Properties of 4-Methyl-2-pentyl-1,3-dioxolane: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the known physicochemical properties of 4-Methyl-2-pentyl-1,3-dioxolane. The information is compiled from various scientific databases and is intended to support research and development activities. This document presents quantitative data in a structured format, details general experimental protocols for property determination, and includes a logical workflow for the characterization of such compounds.
Core Physicochemical Data
4-Methyl-2-pentyl-1,3-dioxolane is an organic compound belonging to the class of 1,3-dioxolanes. These are cyclic acetals formed from the reaction of an aldehyde or ketone with a diol. The following table summarizes the key physicochemical properties of this compound.
| Property | Value | Source |
| Molecular Formula | C₉H₁₈O₂ | - |
| Molecular Weight | 158.24 g/mol | [1][2] |
| Appearance | Colorless liquid | - |
| Odor | Mild, fruity, pear-like | - |
| Boiling Point | 197.85 °C (predicted at standard pressure) | [] |
| 82 °C at 18 mmHg | [1] | |
| Melting Point | Not available | [4] |
| Density | 0.893 - 0.900 g/cm³ at 25 °C | [] |
| Water Solubility | 1.22 g/L (predicted) | [4] |
| Solubility in Organic Solvents | Soluble in alcohol and oils | [][5] |
Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 4-Methyl-2-pentyl-1,3-dioxolane are not publicly available. However, the following sections describe general and widely accepted methodologies for measuring the key properties listed above.
Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common method for determining the boiling point of a small sample of a liquid is the Thiele tube method.
Apparatus:
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Thiele tube
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Thermometer
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Capillary tube (sealed at one end)
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Small test tube
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Heating source (e.g., Bunsen burner)
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Liquid paraffin or other high-boiling point oil
Procedure:
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A small amount of the liquid sample (a few milliliters) is placed in the small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.
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The assembly is placed in a Thiele tube containing heat-stable oil, ensuring the oil level is above the sample level.
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The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.
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The heating is stopped when a continuous stream of bubbles is observed.
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The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.
Determination of Density
The density of a liquid is its mass per unit volume. It is typically measured using a pycnometer or a hydrometer. A straightforward method using a graduated cylinder and a balance is described below.
Apparatus:
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Graduated cylinder (e.g., 10 mL or 25 mL)
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Analytical balance
Procedure:
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The mass of a clean, dry graduated cylinder is accurately measured using an analytical balance.
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A known volume of the liquid sample is carefully added to the graduated cylinder. The volume is read from the bottom of the meniscus.
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The mass of the graduated cylinder containing the liquid is measured.
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The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder from the mass of the cylinder with the liquid.
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The density is calculated by dividing the mass of the liquid by its volume.
Determination of Solubility
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at a specific temperature. For a liquid solute in a liquid solvent, miscibility is often the term used.
Apparatus:
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Test tubes
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Pipettes or burettes
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Vortex mixer or shaker
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Analytical balance (for quantitative analysis)
Procedure for Qualitative Determination:
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A small, measured volume of the solvent (e.g., water) is placed in a test tube.
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A small amount of the solute (4-Methyl-2-pentyl-1,3-dioxolane) is added dropwise.
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After each addition, the test tube is agitated to facilitate mixing.
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Observations are made to see if the solute dissolves completely to form a single phase or if two distinct layers form, indicating immiscibility or low solubility.
Procedure for Quantitative Determination (Shake-Flask Method):
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An excess amount of the solute is added to a known volume of the solvent in a flask.
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The flask is sealed and agitated at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.
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The mixture is then allowed to stand, and the undissolved portion is separated from the saturated solution by filtration or centrifugation.
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The concentration of the solute in the saturated solution is determined using an appropriate analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).
Logical Workflow for Physicochemical Property Determination
The following diagram illustrates a logical workflow for the experimental determination of the key physicochemical properties of a liquid organic compound like 4-Methyl-2-pentyl-1,3-dioxolane.
